Cas no 188812-95-5 (3-Amino-3-(3,5-dichlorophenyl)propionic Acid)

• Product Name: 3-Amino-3-(3,5-dichlorophenyl)propionic Acid
• CAS No: 188812-95-5
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• MDL: MFCD03002416
• CID: 139139
• PubChem ID: 10998916
• Update Time: 2025-10-18

3-Amino-3-(3,5-dichlorophenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• A-amino-3,5-dichloro
• Benzenepropanoic acid,
• RARECHEM AK HW 0006
• 3-AMINO-3-(3,5-DICHLOROPHENYL)PROPANOIC ACID
• 3-AMINO-3-(3,5-DICHLORO-PHENYL)-PROPIONIC ACID
• DL-3-AMINO-3-(3,5-DICHLORO-PHENYL)-PROPIONIC ACID
• 3-amino-3-(3,5-dichlorophenyl)propionic acid
• A-amino-3,5-dichloro-
• 1H-Indole-3-carboxylicacid, ethyl ester
• 3-amino-3-(3,5-dichlorophenyl)propanoicAcid
• A50427
• 3-Amino-3-(3,5-dichloro-phenyl)propionic acid
• Benzenepropanoic acid, beta-amino-3,5-dichloro-
• BENZENEPROPANOIC ACID, B-AMINO-3,5-DICHLORO-
• Z16
• DTXSID00451331
• AKOS010003952
• EN300-129949
• CS-0308744
• Z452430622
• MQEZPQHIAIRXQC-UHFFFAOYSA-N
• 188812-95-5
• SCHEMBL2049033
• 3-Amino-3-(3,5-dichlorophenyl)propionic Acid

• MDL： MFCD03002416
• Inchi： 1S/C9H9Cl2NO2/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： MQEZPQHIAIRXQC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CC(=O)O)N)Cl

Computed Properties

• Exact Mass: 233.00100
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.448
• Boiling Point: 358.888 °C at 760 mmHg
• Flash Point: 170.85 °C
• PSA: 63.32000
• LogP: 3.16820

Additional information on 3-Amino-3-(3,5-dichlorophenyl)propionic Acid

3-Amino-3-(3,5-Dichlorophenyl)Propionic Acid: A Comprehensive Overview

3-Amino-3-(3,5-dichlorophenyl)propionic acid, with the CAS number 188812-95-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group and a dichlorophenyl substituent on a propionic acid backbone. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 3-amino-3-(3,5-dichlorophenyl)propionic acid is notable for its stereochemistry and electronic characteristics. The amino group (-NH2) is positioned at the third carbon of the propionic acid chain, while the dichlorophenyl group (-C6H3Cl2) is attached to the same carbon. This arrangement creates steric and electronic effects that influence the compound's reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery.

In terms of synthesis, 3-amino-3-(3,5-dichlorophenyl)propionic acid can be prepared through various routes, including nucleophilic substitution and condensation reactions. Researchers have explored optimized methods to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles. These advancements have made the compound more accessible for large-scale production and research purposes.

The biological activity of 3-amino-3-(3,5-dichlorophenyl)propionic acid has been extensively studied in recent years. It has shown promise in modulating enzyme activity and receptor binding, making it a candidate for therapeutic applications. For instance, studies have demonstrated its ability to inhibit certain kinases involved in inflammatory pathways, suggesting potential anti-inflammatory properties. Additionally, its role as a chiral building block in asymmetric synthesis has been explored, further expanding its utility in medicinal chemistry.

The pharmacokinetic profile of 3-amino-3-(3,5-dichlorophenyl)propionic acid is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for evaluating its suitability as a drug candidate. Recent findings indicate that it exhibits moderate bioavailability and selective tissue distribution, which are favorable traits for therapeutic agents.

In conclusion, 3-amino-3-(3,5-dichlorophenyl)propionic acid stands out as a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop novel bioactive molecules. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing medical science.